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Abstract
The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug

development and manufacturing, directly impacting the safety and efficacy of the final product.

Oseltamivir, an essential antiviral medication, is synthesized through a multi-step process that

can generate various process-related impurities and degradation products. The structural

elucidation and quantification of these impurities are paramount for ensuring the quality of

Oseltamivir. This in-depth technical guide provides a comprehensive overview of the

application of modern spectroscopic techniques for the characterization of Oseltamivir

impurities. While the nominal "Oseltamivir Impurity-10" lacks a universally defined structure

and publicly available spectroscopic data, this guide will focus on the established

methodologies for identifying and characterizing such impurities in general. We will delve into

the practical application and data interpretation of Mass Spectrometry (MS), Nuclear Magnetic

Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis)

Spectroscopy, providing researchers, scientists, and drug development professionals with a

robust framework for impurity profiling.
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Introduction: The Imperative of Impurity Profiling in
Oseltamivir
Oseltamivir, marketed as its phosphate salt, is a neuraminidase inhibitor used for the treatment

and prophylaxis of influenza A and B viruses. Its synthesis involves a complex series of

chemical transformations, which, like any synthetic process, can lead to the formation of

impurities.[1] These impurities can arise from starting materials, intermediates, side reactions,

or degradation of the API.[1] Regulatory bodies such as the United States Pharmacopeia

(USP) and the European Pharmacopoeia (EP) have stringent limits on the levels of impurities

in pharmaceutical substances.[2][3]

The challenge for analytical scientists lies not only in detecting these impurities, often at trace

levels, but also in definitively identifying their chemical structures. This structural elucidation is

crucial for assessing potential toxicity and for optimizing the manufacturing process to minimize

their formation. A combination of spectroscopic techniques is invariably required for this

purpose, each providing a unique piece of the structural puzzle.

This guide will systematically explore the roles of Mass Spectrometry, NMR, IR, and UV-Vis

spectroscopy in the comprehensive characterization of Oseltamivir impurities.

The Analytical Workflow for Impurity
Characterization
The process of identifying and characterizing an unknown impurity in a batch of Oseltamivir

typically follows a structured workflow. This workflow ensures a systematic investigation,

leading to a high-confidence structural assignment.

Figure 1: A generalized workflow for the detection, isolation, and structural elucidation of
pharmaceutical impurities.

Mass Spectrometry: The First Look at Molecular
Identity
Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is

the cornerstone of impurity profiling. It provides the molecular weight of an impurity, a critical
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first piece of information, and through fragmentation analysis, offers clues about its

substructures.

Experimental Protocol: LC-MS/MS for Oseltamivir
Impurity Profiling

Sample Preparation: Dissolve the Oseltamivir API sample in a suitable diluent (e.g., a

mixture of water, acetonitrile, and methanol) to a concentration of approximately 1 mg/mL.[2]

Chromatographic Separation:

Column: A C18 reversed-phase column (e.g., 4.6 mm x 25 cm, 5 µm packing) is commonly

used.[2]

Mobile Phase: A gradient elution is often employed to separate impurities with a wide

range of polarities. A typical mobile phase consists of an aqueous buffer (e.g., potassium

dihydrogen phosphate at pH 6.0) and an organic modifier (e.g., a mixture of acetonitrile

and methanol).[2][4]

Detection: A UV detector set at a wavelength where Oseltamivir and its impurities absorb

(e.g., 207-220 nm) is used for initial detection and quantification.[2][5]

Mass Spectrometric Analysis:

Ionization: Electrospray ionization (ESI) in positive mode is typically used for Oseltamivir

and its impurities, as the amino group is readily protonated.

Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF or

Orbitrap) can be used.

Data Acquisition: Acquire full scan MS data to determine the molecular weights of the

eluting peaks. Subsequently, perform tandem MS (MS/MS) on the impurity peaks to obtain

fragmentation patterns.

Data Interpretation
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The protonated molecule [M+H]⁺ of Oseltamivir appears at m/z 313.1.[6] Any other detected

peaks are potential impurities. For an unknown impurity, the accurate mass measurement from

a high-resolution instrument can help in determining its elemental composition.

The fragmentation pattern in the MS/MS spectrum is then used to deduce the structure. For

example, the fragmentation of Oseltamivir often involves the loss of the ethyl ester group or

cleavage of the pentoxy side chain.[6][7] By comparing the fragmentation pattern of an impurity

to that of Oseltamivir, one can infer how the structure has been modified.

Feature Oseltamivir (API) Potential Impurity
Spectroscopic
Implication

Molecular Ion [M+H]⁺ 313.1 Varies

Indicates the

molecular weight of

the impurity.

Key Fragments m/z 166.2, 285.1[6]
Different

fragmentation pattern

Suggests modification

to the core structure,

side chains, or

functional groups.

Retention Time Defined Earlier or later elution

Indicates a change in

polarity compared to

the API.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Definitive Structural Blueprint
While MS provides the molecular weight and fragments, NMR spectroscopy provides detailed

information about the connectivity of atoms and the stereochemistry of the molecule. For

unambiguous structure elucidation, NMR is indispensable. Both 1D (¹H and ¹³C) and 2D NMR

techniques are employed.

Experimental Protocol: NMR Analysis of an Isolated
Impurity
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Sample Preparation: Dissolve a few milligrams of the isolated and purified impurity in a

suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O).[8]

¹H NMR: This experiment identifies the number of different types of protons, their chemical

environment, and their neighboring protons through spin-spin coupling.

¹³C NMR: This experiment identifies the number of different types of carbon atoms.

2D NMR:

COSY (Correlation Spectroscopy): Shows which protons are coupled to each other.

HSQC (Heteronuclear Single Quantum Coherence): Shows which proton is attached to

which carbon.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds away, which is crucial for piecing together the

molecular skeleton.[9]

NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial

proximity of protons, which is key for determining stereochemistry.

Data Interpretation
The NMR spectra of an impurity are compared with those of the Oseltamivir reference

standard.[10][11] Changes in chemical shifts, coupling constants, or the appearance of new

signals point to specific structural modifications. For instance, the absence of the signals

corresponding to the ethyl ester group and the appearance of a carboxyl proton signal would

indicate hydrolysis to the active metabolite, Oseltamivir Carboxylate (an impurity if present in

the drug substance).

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy: Functional Group and Chromophore
Analysis
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IR and UV-Vis spectroscopy provide complementary information about the functional groups

and conjugated systems within a molecule.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. A Fourier

Transform Infrared (FTIR) spectrometer is commonly used.[12][13] The sample is typically

prepared as a KBr pellet.[13]

Key IR absorptions for Oseltamivir include:

N-H stretching: around 3350 cm⁻¹ for the amine and amide groups.[14]

C=O stretching: around 1720 cm⁻¹ for the ester and around 1650 cm⁻¹ for the amide.

C-O stretching: in the region of 1250-1000 cm⁻¹.

Changes in the IR spectrum of an impurity compared to Oseltamivir can indicate modifications

to these functional groups. For example, the loss of the ester C=O band and the appearance of

a broad O-H stretch would support hydrolysis to the carboxylic acid.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule,

particularly in conjugated systems. Oseltamivir has a λmax (wavelength of maximum

absorbance) at approximately 217-218 nm in distilled water, corresponding to the α,β-

unsaturated ester chromophore.[15][16]

A shift in the λmax or a change in the molar absorptivity of an impurity can suggest an

alteration to this chromophoric system. For instance, an impurity with an extended conjugation

system would be expected to have a λmax at a longer wavelength.

Conclusion: A Multi-faceted Approach to Ensuring
Purity
The structural elucidation of impurities in Oseltamivir is a complex analytical challenge that

requires a multi-pronged spectroscopic approach. While a specific impurity like "Oseltamivir
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Impurity-10" may be ill-defined in the public domain, the methodologies outlined in this guide

provide a robust framework for the characterization of any unknown impurity. By systematically

applying the principles of Mass Spectrometry, NMR, IR, and UV-Vis spectroscopy, analytical

scientists can confidently identify and quantify impurities, thereby ensuring the quality, safety,

and efficacy of this vital antiviral medication. The integration of these techniques, guided by a

logical workflow, represents the gold standard in pharmaceutical impurity profiling.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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